Cas no 585570-08-7 (n,n'-bis(4-bromophenyl)benzidine)

n,n'-bis(4-bromophenyl)benzidine structure
585570-08-7 structure
Product Name:n,n'-bis(4-bromophenyl)benzidine
CAS No:585570-08-7
MF:C24H18Br2N2
MW:494.221124172211
CID:948695
PubChem ID:24884759
Update Time:2025-04-19

n,n'-bis(4-bromophenyl)benzidine Chemical and Physical Properties

Names and Identifiers

    • n,n'-bis(4-bromophenyl)benzidine
    • 4-[4-(4-bromoanilino)phenyl]-N-(4-bromophenyl)aniline
    • MFCD08457645
    • N,N'-Bis(4-bromophenyl)benzidine, 97%
    • N4,N4'-BIS(4-BROMOPHENYL)-[1,1'-BIPHENYL]-4,4'-DIAMINE
    • DTXSID20584791
    • 585570-08-7
    • N~4~,N~4'~-Bis(4-bromophenyl)[1,1'-biphenyl]-4,4'-diamine
    • SCHEMBL14942254
    • G86210
    • MDL: MFCD08457645
    • Inchi: 1S/C24H18Br2N2/c25-19-5-13-23(14-6-19)27-21-9-1-17(2-10-21)18-3-11-22(12-4-18)28-24-15-7-20(26)8-16-24/h1-16,27-28H
    • InChI Key: DXTBWEYORVJILO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NC1C=CC(=CC=1)C1C=CC(=CC=1)NC1C=CC(=CC=1)Br

Computed Properties

  • Exact Mass: 493.98162g/mol
  • Monoisotopic Mass: 491.98367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Melting Point: 221-225 °C

n,n'-bis(4-bromophenyl)benzidine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
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